Cas no 1806976-12-4 (3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine)
3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine
-
- Inchi: 1S/C7H4ClF3N2O2/c8-2-3-4(13(14)15)1-5(9)12-6(3)7(10)11/h1,7H,2H2
- InChI Key: JQRKPLMCXVTLIV-UHFFFAOYSA-N
- SMILES: ClCC1=C(C=C(N=C1C(F)F)F)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- XLogP3: 2.2
- Topological Polar Surface Area: 58.7
3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029032893-250mg |
3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine |
1806976-12-4 | 95% | 250mg |
$940.80 | 2022-03-31 | |
| Alichem | A029032893-500mg |
3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine |
1806976-12-4 | 95% | 500mg |
$1,701.85 | 2022-03-31 | |
| Alichem | A029032893-1g |
3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine |
1806976-12-4 | 95% | 1g |
$2,952.90 | 2022-03-31 |
3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine
Recent Advances in the Study of 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine (CAS: 1806976-12-4)
The compound 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine (CAS: 1806976-12-4) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This heterocyclic compound, characterized by its chloro, difluoromethyl, fluoro, and nitro substituents, presents a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its utility as a key intermediate in the synthesis of pharmacologically active compounds, particularly in the areas of antimicrobial and anticancer agents.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a building block for pyridine-based kinase inhibitors. The researchers utilized 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine as a precursor to develop a series of potent and selective inhibitors targeting EGFR mutations, which are frequently implicated in non-small cell lung cancer. The study reported IC50 values in the low nanomolar range for several derivatives, highlighting the compound's potential in oncology drug development.
In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis of novel antibacterial agents incorporating this pyridine derivative. The researchers found that structural modifications of the 3-(Chloromethyl) group led to compounds with significant activity against drug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of both fluorine atoms and the nitro group was shown to enhance membrane permeability and target binding affinity.
The compound's reactivity has also been investigated in several mechanistic studies. A 2024 paper in Organic Chemistry Frontiers detailed the nucleophilic substitution reactions of 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine with various nitrogen and oxygen nucleophiles. The study revealed interesting regioselectivity patterns attributed to the electronic effects of the difluoromethyl and nitro substituents, providing valuable insights for synthetic chemists working with this scaffold.
From a pharmaceutical development perspective, recent pharmacokinetic studies have examined the metabolic stability of derivatives containing this pyridine core. Research published in Drug Metabolism and Disposition (2023) reported that the difluoromethyl group contributes to improved metabolic stability compared to non-fluorinated analogs, while the nitro group presents opportunities for further structural modifications to optimize drug-like properties.
Ongoing research continues to explore the potential of 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine in various therapeutic areas. Current investigations include its application in the development of PET radiotracers for neurological imaging and as a warhead in targeted covalent inhibitors. The compound's unique combination of substituents offers multiple vectors for structural optimization, making it a valuable tool in medicinal chemistry programs.
In conclusion, recent studies have established 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine as a versatile and pharmacologically relevant scaffold in drug discovery. Its applications span multiple therapeutic areas, with particular promise in oncology and anti-infective drug development. Future research directions likely include further exploration of its structure-activity relationships and the development of novel synthetic methodologies to access diverse derivatives.
1806976-12-4 (3-(Chloromethyl)-2-(difluoromethyl)-6-fluoro-4-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)